Cas no 152473-68-2 (Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide)

• Product Name: Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide
• CAS No: 152473-68-2
• MF: C₁₀H₁₃N₃OS
• MW: 223.294720411301
• CID: 151750
• PubChem ID: 3036149
• Update Time: 2025-04-19

Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide
• 1-acetamido-3-(4-methylphenyl)thiourea
• 1-Acetyl-4-(4-tolyl)thiosemicarbazide
• 1-Acetyl-4-(para-tolyl)thiosemicarbazide
• 1-Attsc
• 2-acetyl-N-(4-methylphenyl)hydrazinecarbothioamide
• DTXSID90165031
• 152473-68-2

• Inchi： 1S/C10H13N3OS/c1-7-3-5-9(6-4-7)11-10(15)13-12-8(2)14/h3-6H,1-2H3,(H,12,14)(H2,11,13,15)
• InChI Key： AYSWCAAZWCKZCI-UHFFFAOYSA-N
• SMILES： S=C(NNC(C)=O)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 223.07809
• Monoisotopic Mass: 223.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.255
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.644
• PSA: 53.16